6-methyl-N-[2-(propionylamino)ethyl]nicotinamide

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 6-methyl-N-[2-(propanoylamino)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C12H17N3O2/c1-3-11(16)13-6-7-14-12(17)10-5-4-9(2)15-8-10/h4-5,8H,3,6-7H2,1-2H3,(H,13,16)(H,14,17)
• InChI Key: MMTDVBLOASVZJA-UHFFFAOYSA-N
• SMILES: CCC(=O)NCCNC(=O)C1=CN=C(C=C1)C

Description

6-methyl-N-[2-(propionylamino)ethyl]nicotinamide, also known as MPN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MPN is a derivative of nicotinamide, which is a form of vitamin B3. In

Mechanism of Action

The mechanism of action of 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell proliferation and inflammation. 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide has been shown to inhibit the activity of nicotinamide phosphoribosyltransferase (NAMPT), which is an enzyme that is involved in the production of nicotinamide adenine dinucleotide (NAD+). NAD+ is a coenzyme that is involved in many cellular processes, including DNA repair, energy metabolism, and cell signaling.
Biochemical and Physiological Effects
6-methyl-N-[2-(propionylamino)ethyl]nicotinamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of NAD+ in cells, which can lead to increased energy production and enhanced DNA repair. 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide has also been shown to inhibit the activity of certain inflammatory cytokines, which can lead to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide in lab experiments is its ability to selectively inhibit the activity of NAMPT, which can be useful in studying the role of NAD+ in cellular processes. However, one limitation of using 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide. One area of research is the development of more efficient synthesis methods for 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide. Another area of research is the investigation of the potential use of 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide in combination with other drugs for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide and its potential applications in treating neurodegenerative and inflammatory diseases.
Conclusion
In conclusion, 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its unique properties make it a potential candidate for treating cancer, neurodegenerative diseases, and inflammatory diseases. While there are advantages to using 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide in lab experiments, its potential toxicity is a limitation that needs to be considered. Further research is needed to fully understand the mechanism of action of 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide and its potential applications in various fields.

Synthesis Methods

The synthesis of 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide involves the reaction of nicotinamide with 2-(propionylamino) ethylamine. This reaction is carried out under controlled conditions to obtain a pure form of 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide. The purity of 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide is essential for its use in scientific research applications.

Scientific Research Applications

6-methyl-N-[2-(propionylamino)ethyl]nicotinamide has several scientific research applications due to its unique properties. It has been extensively studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 6-methyl-N-[2-(propionylamino)ethyl]nicotinamide has been investigated for its anti-inflammatory properties, which make it a potential candidate for treating inflammatory diseases such as arthritis.